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Compound of Interest

Compound Name: RB-CO-Peg5-C2-CO-VH032

Cat. No.: B15620701

This technical support center provides troubleshooting guidance and frequently asked
qguestions (FAQs) for researchers utilizing RB-CO-Peg5-C2-C0O-VH032, a PROTAC® degrader
of the TRIM24 protein that can inactivate the mTOR signaling pathway.[1][2]

Frequently Asked Questions (FAQS)

Q1: What is RB-CO-Peg5-C2-CO-VH032 and how does it work?

RB-CO-Peg5-C2-C0O-VH032 is a heterobifunctional small molecule known as a Proteolysis
Targeting Chimera (PROTAC). It is designed to induce the selective degradation of the TRIM24
protein. It consists of three key components: a ligand that binds to the TRIM24 protein, a
proprietary linker (Peg5-C2-CO), and a VH032 ligand that recruits the von Hippel-Lindau (VHL)
E3 ubiquitin ligase. By bringing TRIM24 and VHL in close proximity, the PROTAC facilitates the
ubiquitination of TRIM24, marking it for degradation by the proteasome. This degradation can
subsequently inactivate the mTOR signaling pathway.

Diagram: Mechanism of Action of RB-CO-Peg5-C2-C0O-VH032
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Caption: Workflow of RB-CO-Peg5-C2-C0O-VH032 mediated protein degradation.
Q2: What are the expected downstream effects of TRIM24 degradation?

Degradation of TRIM24 by RB-CO-Peg5-C2-C0O-VH032 is expected to lead to the inactivation
of the mTOR signaling pathway. This can be observed by a decrease in the phosphorylation of
MTOR and its downstream effectors such as p70S6K and 4E-BP1. Functionally, this can result
in anti-proliferative effects and the induction of apoptosis in sensitive cell lines.

Diagram: Simplified mTOR Signaling Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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